Cas no 220808-32-2 (N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine)

• Product Name: N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine
• CAS No: 220808-32-2
• MF: C₂₈H₂₉NO₅
• MW: 459.533568143845
• MDL: MFCD13184920
• CID: 4641976
• Update Time: 2025-10-31

N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, 3-(1,1-dimethylethyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine

• MDL： MFCD13184920
• Inchi： 1S/C28H29NO5/c1-28(2,3)23-14-17(12-13-25(23)30)15-24(26(31)32)29-27(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-14,22,24,30H,15-16H2,1-3H3,(H,29,33)(H,31,32)/t24-/m0/s1
• InChI Key： UWKXHUJAUIQIGY-DEOSSOPVSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(O)C(C(C)(C)C)=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine

N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine: A Comprehensive Overview

The compound with CAS No. 220808-32-2, known as N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine, is a significant molecule in the field of organic chemistry and peptide synthesis. This compound is a derivative of L-tyrosine, a naturally occurring amino acid, and is widely used in the synthesis of peptides due to its unique properties. The 9-fluorenylmethyloxycarbonyl (Fmoc) group serves as a protecting group for the amino terminus of the amino acid, while the t-butyl substituent on the tyrosine residue provides steric hindrance and enhances the stability of the molecule during synthetic procedures.

Recent advancements in peptide synthesis have highlighted the importance of using highly efficient protecting groups like Fmoc. The Fmoc group is particularly advantageous because it is easily removable under mild basic conditions, making it ideal for solid-phase peptide synthesis (SPPS). The t-butyl group, on the other hand, plays a crucial role in modulating the reactivity and solubility of the compound during the synthesis process. This combination of functional groups makes N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine a versatile building block in peptide chemistry.

Research studies have demonstrated that this compound is not only valuable in peptide synthesis but also holds potential in drug discovery and biotechnology. For instance, its use in constructing bioactive peptides has been explored in various therapeutic areas, including cancer treatment and infectious diseases. The t-butyl substituent has been shown to enhance the bioavailability and stability of peptides derived from this compound, making it a promising candidate for drug development.

In addition to its role in peptide synthesis, N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine has been utilized in the study of protein-protein interactions and enzyme kinetics. Its unique structure allows for precise control over the spatial arrangement of amino acids during peptide assembly, which is critical for studying complex biological systems. Recent studies have also focused on optimizing the synthetic protocols for this compound to improve yield and purity, ensuring its reliability as a reagent in research settings.

The application of this compound extends to materials science as well. Its ability to form stable peptide-based materials has been leveraged in the development of novel biomaterials for tissue engineering and regenerative medicine. The Fmoc group's removable nature and the t-butyl group's steric effects contribute to the formation of robust materials with tailored properties.

Looking ahead, ongoing research aims to further enhance the functionality of N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine by incorporating additional functional groups or modifying its structure to suit specific applications. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new potentials for this compound in diverse fields such as diagnostics, therapeutics, and advanced materials.

In conclusion, N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-t-butyl-L-tyrosine stands out as a critical molecule in modern chemistry and biology. Its unique combination of functional groups makes it an invaluable tool in peptide synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimizations for this compound, its significance in both academic and industrial settings is likely to grow further.